1,4-Dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid

• Molecular Formula: C8H12O4S
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid
• InChI: InChI=1S/C8H12O4S/c9-7(10)6-5-13-4-1-8(6)11-2-3-12-8/h6H,1-5H2,(H,9,10)
• InChI Key: OCBDUACINCGEHB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(C12OCCO2)C(=O)O

Description

1,4-Dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid is a useful research compound. Its molecular formula is C8H12O4S and its molecular weight is 204.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid, methyl ester (prepared according to Baldwin, J. J. et al. U.S. Pat. No. 4,803,286; 30.00 g, 0.137 mol) in ethanol (500 mL) and a solution of potassium hydroxide (16.80 g, 0.299 mol) in ethanol (300 mL) were combined and heated under reflux for 7 h. The solution was concentrated in vacuo and water was added. The mixture was extracted with ether, and the ether layer was discarded. The aqueous layer was made acidic and extracted with ether. The ether layers were washed, dried, and evaporated, and the residue was recrystallized from benzene/hexane to give 1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid (17.8 g, 63%) as white crystals, mp 99-101° C.